Cas no 27458-06-6 (Benzoic acid, benzoyl-)

• Product Name: Benzoic acid, benzoyl-
• CAS No: 27458-06-6
• MF: C₁₄H₁₀O₃
• MW: 226.227404117584
• CID: 282334
• PubChem ID: 6813
• Update Time: 2025-04-19

Benzoic acid, benzoyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, benzoyl-
• Benzoylbenzoicacid
• AKOS000118995
• B0103
• Benzoic acid, o-benzoyl-
• CHEMBL196812
• 2-Benzoquinonecarboxylic acid
• Benzoic acid, 2-benzoyl-
• MFCD00002472
• UNII-1N20Y812XW
• AI3-15222
• 4-10-00-02977 (Beilstein Handbook Reference)
• 1N20Y812XW
• 2-benzoyl benzoic acid
• 2-BENZOQUINONECARBOXYLIC ACID [HSDB]
• Z104472890
• o-benzoyl-benzoic acid
• FT-0611294
• o-Carboxybenzophenone
• 0-benzoyl benzoic acid
• BB 0220554
• 1-carboxy-2-phenylcarbonylbenzene
• SR-01000596918
• Benzophenone-2-carboxylic acid
• SKP 10A
• BENZOYLBENZOIC ACID
• o-benzoyl benzoic acid
• CCG-202854
• 27458-06-6
• AG-205/01795007
• F0902-7613
• Ortho-benzoylbenzoic acid
• NSC6646
• BRN 1107841
• 85-52-9
• E80960
• SR-01000596918-1
• EINECS 201-612-2
• EN300-19131
• HMS1424O05
• IDI1_010292
• SCHEMBL76332
• 2-Benzoylbenzoic acid, 98%
• Q27252633
• Benzoylbenzoesaure
• CS-0070866
• Benzophenone-2-carbonic acid
• 2-BenzoYl-Benzoic Acid
• DTXSID6058924
• 2-Carboxybenzophenone
• Oprea1_391180
• NS00022843
• NSC-6646
• NSC 6646
• IFLab1_004537
• AC-2859
• InChI=1/C14H10O3/c15-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(16)17/h1-9H,(H,16,17
• o-Benzoylbenzoic acid
• 2-BENZOYLBENZOIC ACID
• benzoyl benzoic acid
• BDBM50174202
• Q-200252
• STR03489
• EU-0033235
• HSDB 5249

• Inchi： 1S/C14H10O3/c15-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)14(16)17/h1-9H,(H,16,17)
• InChI Key： FGTYTUFKXYPTML-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 226.063
• Monoisotopic Mass: 226.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones